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Compound of Interest

Compound Name: Eisenlactat

Cat. No.: B12335291 Get Quote

Dieses technische Support-Center bietet Forschern, Wissenschaftlern und Fachleuten in der

Arzneimittelentwicklung detaillierte Anleitungen und Antworten auf häufig gestellte Fragen

(FAQs) zur Stabilisierung von Eisen(II)-lactat-Lösungen gegen Oxidation.

Fehlerbehebungsanleitungen & FAQs
F1: Meine frisch zubereitete Eisen(II)-lactat-Lösung verfärbt sich schnell von blassgrün nach

gelb/braun. Was ist die Ursache?

A1: Diese Verfärbung ist ein klassisches Anzeichen für die Oxidation von Eisen(II) (Fe²⁺) zu

Eisen(III) (Fe³⁺). Eisen(II)-lactat in wässriger Lösung ist anfällig für die Oxidation durch

gelösten Sauerstoff. Die Oxidationsrate wird durch mehrere Faktoren beschleunigt, darunter

ein höherer pH-Wert (neutral oder alkalisch), erhöhte Temperatur und Lichteinwirkung.

F2: Wie kann ich die Oxidation meiner Eisen(II)-lactat-Lösung während der Vorbereitung und

Lagerung minimieren?

A2: Um die Oxidation zu minimieren, sollten Sie die folgenden präventiven Maßnahmen

ergreifen:

Verwenden Sie deoxygeniertes Wasser: Kochen Sie das deionisierte Wasser vor der

Verwendung und kühlen Sie es unter einem Inertgasstrom (z. B. Stickstoff oder Argon) ab,

um gelösten Sauerstoff zu entfernen.
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Arbeiten Sie unter Inertgas: Führen Sie die Zubereitung der Lösung in einer Handschuhbox

oder unter einem stetigen Strom von Inertgas durch.

Kontrollieren Sie den pH-Wert: Halten Sie den pH-Wert der Lösung im sauren Bereich

(vorzugsweise unter 6,0), da die Oxidationsrate bei höherem pH-Wert dramatisch ansteigt.

Fügen Sie Stabilisatoren hinzu: Verwenden Sie Antioxidantien und/oder Chelatbildner, um

das Eisen(II) zu schützen. Ascorbinsäure und Zitronensäure sind hierfür gängige und

effektive Zusätze.

Lichtgeschützt lagern: Lagern Sie die Lösung in braunen Glasflaschen oder

lichtundurchlässigen Behältern, da Licht die Oxidation fördern kann.

Kühle Lagerung: Bewahren Sie die Lösung bei niedrigen Temperaturen (z. B. im

Kühlschrank bei 4 °C) auf, um die Reaktionsgeschwindigkeit der Oxidation zu verlangsamen.

F3: Welchen Stabilisator sollte ich verwenden und in welcher Konzentration?

A3: Die Wahl und Konzentration des Stabilisators hängen von Ihrer spezifischen Anwendung

ab.

Ascorbinsäure (Vitamin C): Wirkt als starkes Reduktionsmittel (Antioxidans), das Fe³⁺ wieder

zu Fe²⁺ reduziert und gleichzeitig Sauerstoff abfängt. Ein molares Verhältnis von

Ascorbinsäure zu Eisen von 2:1 oder höher ist oft wirksam.

Zitronensäure: Wirkt als Chelatbildner, der Fe²⁺-Ionen bindet und sie so vor der Oxidation

schützt. Sie hilft auch, den pH-Wert im sauren Bereich zu halten. Eine Kombination aus

Ascorbinsäure und Zitronensäure zeigt oft eine synergistische Wirkung.

EDTA (Ethylendiamintetraessigsäure): Ein starker Chelatbildner, der jedoch in

pharmazeutischen oder lebensmitteltechnischen Anwendungen sorgfältig geprüft werden

muss.

F4: Meine stabilisierte Lösung wird nach einiger Zeit trotzdem trüb oder bildet einen

Niederschlag. Was passiert hier?
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A4: Auch in stabilisierten Lösungen kann eine langsame Oxidation stattfinden. Das

entstehende Eisen(III) kann mit Lactat-Ionen oder Hydroxid-Ionen (bei höherem pH-Wert)

schwerlösliche Komplexe oder Eisen(III)-hydroxid bilden, die als Trübung oder Niederschlag

ausfallen. Überprüfen Sie den pH-Wert Ihrer Lösung und erwägen Sie eine Erhöhung der

Stabilisatorkonzentration oder eine Optimierung der Lagerbedingungen (tiefere Temperatur,

strengerer Sauerstoffausschluss).

Daten zur Stabilisierung
Die folgenden Tabellen fassen quantitative Daten zum Einfluss verschiedener Faktoren auf die

Stabilität von Eisen(II)-Lösungen zusammen.

Tabelle 1: Einfluss des pH-Wertes auf die Komplexierung von Eisen(II) und Eisen(III) durch

Ascorbinsäure (10 mmol/L)

Hinweis: Diese Daten wurden mit einer allgemeinen Eisenlösung gewonnen und dienen als

Referenz für das Verhalten von Eisen(II)-lactat. Eine höhere Leitfähigkeit deutet auf mehr freie

Eisenionen hin, eine niedrigere Leitfähigkeit auf eine stärkere Komplexierung.
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pH-Wert
Beobachtung bei
Fe²⁺ mit
Ascorbinsäure

Beobachtung bei
Fe³⁺ mit
Ascorbinsäure

Interpretation

3.0
Starke Komplexierung

(niedrige Leitfähigkeit)

Deutliche Zunahme

an freien Ionen

Ascorbinsäure bindet

Fe²⁺ effektiv, scheint

aber die Verfügbarkeit

von Fe³⁺ zu erhöhen.

4.0
Starke Komplexierung

(niedrige Leitfähigkeit)

Abnehmende

Konzentration freier

Ionen

Die Komplexierung

von Fe²⁺ bleibt stark.

4.8
Zunehmende freie

Ionen

Deutliche Zunahme

an freien Ionen

Günstiger pH-Wert für

die Verfügbarkeit von

freiem Fe²⁺ und Fe³⁺

durch Ascorbinsäure.

[1]

5.3
Abnehmende

Komplexierung

Abnehmende

Konzentration freier

Ionen

Mit steigendem pH-

Wert nimmt die

Komplexierungsfähigk

eit ab.

6.1

Geringste

Komplexierung

(höchste Leitfähigkeit)

Geringste

Konzentration freier

Ionen

Bei diesem pH-Wert

ist die Komplexierung

durch Ascorbinsäure

am schwächsten.[1]

Tabelle 2: Qualitative Stabilität von Eisen(II)-Ionen in Futtermitteln mit Eisen(II)-lactat-Zusatz

unter verschiedenen Lagerbedingungen
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Eisen(II)-lactat
Konzentration

Lagertemperatur Lagerdauer
Beobachtete
Veränderung des
Fe²⁺-Gehalts

0,2 % und 5 %
Raumtemperatur (25

± 2 °C)
72 Stunden

Keine signifikanten

Veränderungen.[2]

1 % und 2 % 4 °C 90 Tage
Keine signifikanten

Veränderungen.[2]

Experimentelle Protokolle
Protokoll 1: Herstellung einer stabilisierten wässrigen Eisen(II)-lactat-Lösung

Materialien:

Eisen(II)-lactat-Hydrat

Ascorbinsäure

Zitronensäure

Deionisiertes Wasser

Stickstoff- oder Argongas

pH-Meter

Magnetrührer und Rührfisch

Braunglasflasche zur Lagerung

Vorgehensweise:

Deoxygenierung des Wassers: 500 mL deionisiertes Wasser in einem geeigneten Gefäß für

30 Minuten kochen, um gelösten Sauerstoff zu entfernen. Anschließend unter einem stetigen

Strom von Stickstoff- oder Argongas auf Raumtemperatur abkühlen lassen.
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Ansäuern und Hinzufügen der Stabilisatoren: In einem Becherglas 400 mL des

deoxygenierten Wassers vorlegen. Unter Rühren Zitronensäure hinzufügen, um einen pH-

Wert von ca. 4,0–4,5 einzustellen. Anschließend die gewünschte Menge Ascorbinsäure (z. B.

für eine 2:1 molare Ratio zu Eisen) hinzufügen und vollständig auflösen.

Auflösen des Eisen(II)-lactats: Die berechnete Menge Eisen(II)-lactat langsam unter Rühren

zugeben. Weiter rühren, bis sich das Salz vollständig gelöst hat. Der gesamte Vorgang sollte

unter einer leichten Inertgasatmosphäre stattfinden, um den Kontakt mit Luftsauerstoff zu

minimieren.

Auffüllen und pH-Kontrolle: Die Lösung quantitativ in einen 500-mL-Messkolben überführen

und mit deoxygeniertem Wasser bis zur Marke auffüllen. Den finalen pH-Wert überprüfen

und bei Bedarf mit einer verdünnten Zitronensäurelösung korrigieren.

Lagerung: Die fertige Lösung sofort in eine braune Glasflasche füllen, den Kopfraum mit

Inertgas überlagern und fest verschließen. Bei 4 °C im Dunkeln lagern.

Protokoll 2: Spektrophotometrische Bestimmung der Eisen(II)-Konzentration zur

Stabilitätsüberwachung (1,10-Phenanthrolin-Methode)

Prinzip: Eisen(II) bildet mit 1,10-Phenanthrolin einen stabilen, intensiv gefärbten rot-orangen

Komplex. Die Intensität der Farbe, gemessen als Absorption bei ca. 510 nm, ist direkt

proportional zur Konzentration von Fe²⁺. Eisen(III) bildet diesen Komplex nicht, kann aber

durch Zugabe eines Reduktionsmittels (Hydroxylamin) zu Fe²⁺ reduziert werden, um die

Gesamteisenkonzentration zu bestimmen. Die alleinige Messung ohne Reduktionsmittel erfasst

nur das vorhandene Fe²⁺.

Reagenzien:

1,10-Phenanthrolin-Lösung (0,25 % w/v): 0,25 g 1,10-Phenanthrolin in 100 mL deionisiertem

Wasser lösen (leichtes Erwärmen kann helfen).

Hydroxylaminhydrochlorid-Lösung (10 % w/v): 10 g Hydroxylaminhydrochlorid in 100 mL

deionisiertem Wasser lösen.

Natriumacetat-Pufferlösung (1,0 M): Zum Einstellen des optimalen pH-Wertes für die

Komplexbildung.
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Eisen(II)-Standardlösung: Zur Erstellung einer Kalibrierkurve.

Vorgehensweise:

Probenvorbereitung: Eine Aliquote der zu testenden Eisen(II)-lactat-Lösung entnehmen und

so verdünnen, dass die erwartete Eisenkonzentration im linearen Bereich der Kalibrierkurve

liegt.

Komplexbildung: In einen 10-mL-Messkolben geben:

1 mL der verdünnten Probelösung

1 mL Natriumacetat-Puffer

1 mL 1,10-Phenanthrolin-Lösung

Inkubation: Den Messkolben mit deionisiertem Wasser zur Marke auffüllen, gut mischen und

10-15 Minuten bei Raumtemperatur stehen lassen, damit sich die Farbe vollständig

entwickeln kann.

Messung: Die Absorption der Lösung bei der Wellenlänge der maximalen Absorption

(λ_max, ca. 510 nm) gegen eine Reagenzienblindprobe messen.

Auswertung: Die Konzentration des Eisen(II) in der Probe anhand einer zuvor erstellten

Kalibrierkurve mit Eisen(II)-Standards bekannter Konzentration bestimmen.

Stabilitätsbewertung: Die Messung zu verschiedenen Zeitpunkten (z. B. 0, 24, 48 Stunden)

wiederholen. Eine Abnahme der Fe²⁺-Konzentration über die Zeit zeigt die Oxidation an.

Visualisierungen
Die folgenden Diagramme illustrieren die chemischen Prozesse und Arbeitsabläufe.
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Oxidationsprozess von Eisen(II)-lactat

Eisen(II)-lactat
(Fe²⁺, blassgrün)

Eisen(III)-Komplex
(Fe³⁺, gelb/braun)

Oxidation

Sauerstoff (O₂)
(aus Luft)

Beschleunigende Faktoren:
- Hoher pH

- Licht
- Wärme

Click to download full resolution via product page

Abbildung 1: Vereinfachtes Diagramm der Oxidation von Eisen(II) zu Eisen(III).
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Stabilisierungsmechanismen

Wirkung von Antioxidantien Wirkung von Chelatbildnern

Fe³⁺ (oxidiert)

Fe²⁺ (reduziert)

Reduktion

Ascorbinsäure

Freies Fe²⁺

Stabiler Fe²⁺-Chelatkomplex
(geschützt vor Oxidation)

Komplexierung

Zitronensäure

Click to download full resolution via product page

Abbildung 2: Zwei Hauptstrategien zur Stabilisierung von Eisen(II)-Lösungen.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/product/b12335291?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12335291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow zur Stabilitätsanalyse

Stabilisierte Fe(II)-Lösung
herstellen (Protokoll 1)

Probe bei t=0 nehmen

Fe²⁺-Konzentration
analysieren (Protokoll 2)

Lösung unter definierten
Bedingungen lagern
(z.B. 4°C, dunkel)

Proben zu definierten
Zeitpunkten (t₁, t₂, ...)

nehmen

Fe²⁺-Konzentration
erneut analysieren

Daten auswerten:
Fe²⁺-Konzentration vs. Zeit
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Abbildung 3: Experimenteller Arbeitsablauf zur Überwachung der Lösungsstabilität.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.benchchem.com/product/b12335291?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/The-pH-dependent-effect-of-ascorbic-acid-10-mmol-L-A-1-on-iron-complexation-at-37-8_fig2_230223346
https://pubmed.ncbi.nlm.nih.gov/8854913/
https://pubmed.ncbi.nlm.nih.gov/8854913/
https://www.benchchem.com/product/b12335291#stabilisierung-von-eisenlactat-l-sungen-gegen-oxidation
https://www.benchchem.com/product/b12335291#stabilisierung-von-eisenlactat-l-sungen-gegen-oxidation
https://www.benchchem.com/product/b12335291#stabilisierung-von-eisenlactat-l-sungen-gegen-oxidation
https://www.benchchem.com/product/b12335291#stabilisierung-von-eisenlactat-l-sungen-gegen-oxidation
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12335291?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12335291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12335291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

